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Compound of Interest

Compound Name: 3-Chloro-2-methylpropene

Cat. No.: B057409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for 3-
chloro-2-methylpropene (CAS No. 563-47-3), a crucial intermediate in the synthesis of

various organic compounds, including pharmaceuticals and pesticides.[1][2][3] This document

outlines the toxicological, physical, and chemical hazards associated with this compound,

along with detailed guidance on safe handling, storage, and emergency procedures.

Hazard Identification and Classification
3-Chloro-2-methylpropene is a highly flammable, colorless to straw-colored liquid with a

pungent odor.[2][4][5] It is classified as a hazardous substance and is reasonably anticipated to

be a human carcinogen based on sufficient evidence from studies in experimental animals.[1]

[2][3]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor.[6][7][8]

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[3]

[6][9]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[3]

Skin Corrosion/Irritation 1B

H314: Causes severe skin

burns and eye damage.[3][6]

[9]

Serious Eye Damage/Eye

Irritation
1

H314: Causes severe skin

burns and eye damage.[3][9]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[3][6][9]

Carcinogenicity 1B H350: May cause cancer.[9]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[6]

Hazardous to the Aquatic

Environment, Long-term

Hazard

2
H411: Toxic to aquatic life with

long lasting effects.[6][7]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-chloro-2-methylpropene is

provided in the table below.
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Property Value Reference

Molecular Formula C₄H₇Cl [4]

Molecular Weight 90.55 g/mol [4]

Appearance
Colorless to straw-colored

liquid
[1][4]

Odor Sharp, penetrating, pungent [4][5][9]

Boiling Point
71-72 °C (159.8-161.6 °F) at

760 mmHg
[9][10]

Melting Point -80 °C (-112 °F) [9][10]

Flash Point -18 °C (-0.4 °F) [9][10]

Specific Gravity 0.920 [9][10]

Vapor Density 3.12 (vs air) [11]

Vapor Pressure 102 mmHg at 20 °C [11]

Solubility in Water Insoluble [2][4][5]

Autoignition Temperature 540 °C (1004 °F) [9][10]

Lower Explosive Limit 2.30% [9][10]

Upper Explosive Limit 8.10% [9][10]

Toxicological Information
3-Chloro-2-methylpropene is toxic and carcinogenic. Exposure can cause severe irritation

and burns to the skin, eyes, and respiratory tract.[2][5][12]

Acute Toxicity
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Route Species LD50/LC50 Reference

Oral Rat 1149 mg/kg [10]

Dermal Rat 848 mg/kg [10]

Inhalation Rat >4000 mg/kg [10]

Carcinogenicity
3-Chloro-2-methylpropene is classified as reasonably anticipated to be a human carcinogen

by the National Toxicology Program (NTP).[1][3] Studies in rodents have shown that oral

administration can cause tumors in the forestomach.[1][3] Inhalation exposure in mice has also

been linked to forestomach tumors.[1]

Ecotoxicity
This chemical is toxic to aquatic organisms and may cause long-term adverse effects in the

aquatic environment.[9][10]

Organism Test Result Reference

Microtox EC50
154 mg/L (5, 15, 30

min)
[9][10]

Microtox EC50 347 mg/L (18 h) [10]

Experimental Protocols
While detailed, step-by-step protocols for the specific studies cited are not publicly available,

the methodologies likely followed standardized guidelines from organizations such as the

Organisation for Economic Co-operation and Development (OECD) and ASTM International.

Acute Toxicity Testing (LD50/LC50)
Acute toxicity studies for 3-chloro-2-methylpropene were likely conducted in accordance with

OECD Test Guidelines, such as:
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OECD 425: Acute Oral Toxicity - Up-and-Down Procedure: This method involves

administering the substance to a small number of animals in a sequential manner. The dose

for each subsequent animal is adjusted up or down depending on the outcome for the

previous animal.

OECD 402: Acute Dermal Toxicity: This guideline details the application of the test substance

to the shaved skin of animals, typically for a 24-hour period.

OECD 403: Acute Inhalation Toxicity: This protocol describes the exposure of animals to the

test substance in the form of a gas, vapor, or aerosol in a controlled chamber.

Carcinogenicity Studies
The long-term carcinogenicity studies, such as those conducted by the NTP, likely followed

protocols similar to OECD Test Guideline 451: Carcinogenicity Studies.[13] These are typically

2-year studies in rodents (rats and mice) where the test substance is administered daily via the

most relevant route of human exposure, in this case, gavage (oral).[1][3]

Flash Point Determination
The flash point of 3-chloro-2-methylpropene was likely determined using a closed-cup

method as specified by ASTM International, such as ASTM D93: Standard Test Methods for

Flash Point by Pensky-Martens Closed Cup Tester.[14][15][16] This method is suitable for

volatile chemicals and involves heating the substance in a closed cup and introducing an

ignition source at regular intervals to determine the lowest temperature at which the vapors

ignite.
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Hazard Profile
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Caption: Logical relationship of the primary hazards of 3-chloro-2-methylpropene.
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Caption: A generalized workflow for responding to a spill of 3-chloro-2-methylpropene.
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Safe Handling and Storage
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles and a face shield.[9]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., Viton®, Barrier®) and

protective clothing to prevent skin contact.[4][9]

Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge if

exposure limits are exceeded or if irritation is experienced.[10] A self-contained breathing

apparatus (SCBA) should be used in emergency situations.[9]

Handling
Work in a well-ventilated area, preferably under a chemical fume hood.[9][10]

Keep away from heat, sparks, open flames, and other ignition sources.[9][10]

Use non-sparking tools and explosion-proof equipment.[9][10]

Ground and bond containers and receiving equipment to prevent static discharge.[9]

Avoid contact with skin, eyes, and clothing.[10]

Do not breathe vapors or mists.[10]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[9]

Keep away from heat and sources of ignition.[9]

Store in a flammable liquids storage cabinet.

Incompatible with strong oxidizing agents and strong bases.[2][5][10]

First-Aid Measures
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Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[4]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[10]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.[4]

Fire-Fighting Measures
Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide. Water

spray can be used to cool fire-exposed containers.[9]

Specific Hazards: Highly flammable liquid and vapor. Vapors are heavier than air and may

travel to a source of ignition and flash back.[9] Containers may explode when heated.[9][10]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[9]

Disposal Considerations
Dispose of this chemical in accordance with all applicable federal, state, and local

environmental regulations.[10] It should be treated as hazardous waste. Do not allow it to enter

drains or waterways.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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